Cas no 1049746-34-0 ((4-Chloro-3-nitrophenyl)hydrazine Hydrochloride)

• Product Name: (4-Chloro-3-nitrophenyl)hydrazine Hydrochloride
• CAS No: 1049746-34-0
• MF: C₆H₇Cl₂N₃O₂
• MW: 224.044678926468
• CID: 5036166
• Update Time: 2025-06-30

(4-Chloro-3-nitrophenyl)hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLORO-3-NITROPHENYL)HYDRAZINE HYDROCHLORIDE
• (4-Chloro-3-nitrophenyl)hydrazine (HCl)
• 1-(4-Chloro-3-nitrophenyl)hydrazine, HCl
• H8283
• (4-chloro-3-nitrophenyl)hydrazine;hydrochloride
• (4-Chloro-3-nitrophenyl)hydrazine--hydrogen chloride (1/1)
• (4-Chloro-3-nitrophenyl)hydrazine Hydrochloride

• Inchi： 1S/C6H6ClN3O2.ClH/c7-5-2-1-4(9-8)3-6(5)10(11)12;/h1-3,9H,8H2;1H
• InChI Key： PSDGBZPIOJMJRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])NN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 83.9

Additional information on (4-Chloro-3-nitrophenyl)hydrazine Hydrochloride

The Chemical Compound (4-Chloro-3-nitrophenyl)hydrazine Hydrochloride: A Comprehensive Overview

The compound (4-Chloro-3-nitrophenyl)hydrazine Hydrochloride (CAS No. 1049746-34-0) is a significant entity in the field of organic chemistry, particularly within the realms of pharmaceutical research and material science. This compound is characterized by its unique structure, which combines a hydrazine group with a chloronitro-substituted phenyl ring. The presence of both chlorine and nitro groups introduces distinct electronic and steric effects, making this compound highly versatile for various applications.

Recent advancements in chemical synthesis have enabled the precise preparation of (4-Chloro-3-nitrophenyl)hydrazine Hydrochloride, allowing researchers to explore its potential in diverse fields. For instance, studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, such as anti-inflammatory agents and antioxidants. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous media, facilitating its use in pharmaceutical formulations.

The structural elucidation of (4-Chloro-3-nitrophenyl)hydrazine Hydrochloride has been supported by modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided detailed insights into the molecular geometry, confirming the planar arrangement of the phenyl ring and the orientation of substituents. Such information is crucial for understanding the compound's reactivity and stability under different conditions.

In terms of pharmacological applications, (4-Chloro-3-nitrophenyl)hydrazine Hydrochloride has shown promise as a precursor for developing drugs targeting specific biological pathways. For example, recent research has demonstrated its ability to inhibit certain enzymes involved in inflammatory responses, suggesting potential therapeutic applications in conditions such as arthritis and neurodegenerative diseases.

Beyond pharmacology, this compound has also found relevance in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Such applications could pave the way for novel materials with tailored magnetic or catalytic properties.

Environmental considerations are another area where (4-Chloro-3-nitrophenyl)hydrazine Hydrochloride has garnered attention. Studies have assessed its biodegradability and toxicity profiles, providing essential data for safe handling and disposal practices. These findings underscore the importance of sustainable chemical practices in modern research.

Looking ahead, ongoing research continues to uncover new facets of (4-Chloro-3-nitrophenyl)hydrazine Hydrochloride's properties and applications. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock further potential uses for this versatile compound.